![molecular formula C8H6ClN3O B1455328 4-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 80240-38-6](/img/structure/B1455328.png)
4-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
4-(3-Chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as CCT, is a synthetic compound used in scientific research. It has been studied for its potential applications in a variety of fields, including biochemistry, pharmacology, and medicine. CCT is a heterocyclic compound and is composed of a three-ring structure, containing a nitrogen atom, a carbon atom, and a chlorine atom. It is a white crystalline solid with a melting point of 174-176°C.
Scientific Research Applications
Anticonvulsant Activity
The compound has been studied for its potential as an anticonvulsant drug. Chronic administration of a similar compound, 5-(3-chlorophenyl)-4-Hexyl-2,4-Dihydro-3H-1,2,4-Triazole-3-Thione (TP-315), has shown promising results in living organisms . The compound acts on voltage-gated sodium channels and exhibits anticonvulsant activity in maximal electroshock-induced seizure (MES) and 6Hz tests in mice .
Antibacterial Activity
The compound has been synthesized and tested for its antibacterial activity. A similar compound, 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, has shown promising antibacterial activity .
Antiviral Activity
The compound has potential applications in antiviral research. A series of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized and showed certain anti-tobacco mosaic virus activity .
Pharmacokinetic Modulation
The compound can be used to positively modulate the pharmacokinetic properties of a drug substance . This is particularly useful in the development of new pharmaceuticals.
Neurodegenerative Diseases
The compound has potential applications in the treatment of neurodegenerative diseases. Piperazine, a common structural motif found in the compound, is a component in potential treatments for Parkinson’s and Alzheimer’s disease .
Antifungal Activity
The compound has potential applications in antifungal research. Sulfonamide derivatives, which are associated with the compound, have been reported to possess antifungal properties .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and enzymes, influencing their function .
Mode of Action
It’s known that similar compounds can bind to their targets, altering their function and leading to changes at the molecular level .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds have been found to have varying pharmacokinetic properties, influencing their bioavailability .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Environmental factors can influence the action, efficacy, and stability of these compounds. Factors such as temperature, pH, and the presence of other compounds can affect how these compounds interact with their targets and their overall effectiveness .
properties
IUPAC Name |
4-(3-chlorophenyl)-1H-1,2,4-triazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3O/c9-6-2-1-3-7(4-6)12-5-10-11-8(12)13/h1-5H,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYUHSFPNNTNAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C=NNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50702229 | |
Record name | 4-(3-Chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50702229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one | |
CAS RN |
80240-38-6 | |
Record name | 4-(3-Chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50702229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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